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Abstract
This technical guide provides an in-depth exploration of the quantum mechanical phenomena

governing the behavior of superfluid helium-4. Helium-4, when cooled below its lambda point

(Tλ ≈ 2.17 K), transitions into a unique quantum state known as Helium II, characterized by a

complete absence of viscosity and other non-classical behaviors.[1][2] This document details

the foundational principles of superfluidity, including Bose-Einstein condensation and the two-

fluid model, and presents the key experimental evidence that underpins our current

understanding. Detailed methodologies for pivotal experiments are provided, alongside a

comprehensive compilation of quantitative data in structured tables. Furthermore, complex

theoretical concepts and experimental workflows are visually represented through diagrams

generated using the DOT language, offering a clear and concise reference for researchers in

the field.

Foundational Principles
The remarkable properties of superfluid helium-4 are a direct manifestation of quantum

mechanics on a macroscopic scale.[3] Unlike classical fluids, its behavior is governed by the

principles of quantum statistics and the unique nature of its elementary excitations.
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Helium-4 atoms are bosons, meaning they possess integer spin and are governed by Bose-

Einstein statistics.[1] This allows a macroscopic fraction of the atoms in the liquid to occupy the

lowest quantum energy state, forming a Bose-Einstein condensate (BEC).[1][4] This

condensation into a single, coherent quantum state is the microscopic origin of superfluidity.[1]

[5] While the concept of a BEC is central, it's important to note that in liquid helium-4, an

interacting system, the condensate fraction does not account for the entire superfluid density.[6]

The Two-Fluid Model
To phenomenologically describe the complex behavior of Helium II, the two-fluid model, first

proposed by László Tisza and later refined by Lev Landau, is employed.[7][8] This model

conceptualizes superfluid helium as being composed of two interpenetrating fluid components:

The Superfluid Component (ρs): This component consists of the condensed helium atoms

and behaves as a perfect fluid with zero viscosity and zero entropy.[1][9] It is responsible for

the remarkable frictionless flow.

The Normal Component (ρn): This component is comprised of the elementary excitations

(phonons and rotons) and behaves like a classical viscous fluid.[9][10] It carries all the

entropy and thermal energy of the liquid.

The total density of the liquid (ρ) is the sum of the densities of the two components: ρ = ρs +

ρn. The relative proportions of the two components are temperature-dependent. As the

temperature decreases from the lambda point, the superfluid fraction increases, approaching

unity as the temperature nears absolute zero.[1][9]
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Caption: The Two-Fluid Model of Superfluid Helium-4.

Elementary Excitations: Phonons and Rotons
The thermal energy of the normal fluid component is carried by elementary excitations. The

dispersion curve (energy vs. momentum) of these excitations in superfluid helium-4 is unique

and has been extensively studied through inelastic neutron scattering experiments.[11][12] It

consists of two main branches:

Phonons: At low momenta, the excitations are long-wavelength sound waves, or phonons,

with a linear dispersion relation (E = cp, where c is the speed of sound).[13]

Rotons: At higher momenta, the dispersion curve exhibits a local minimum known as the

"roton minimum."[13][14] These high-momentum excitations are called rotons. The existence

of this energy gap for roton creation is crucial for understanding the stability of superfluid

flow.
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Caption: The Phonon-Roton Dispersion Curve in Superfluid Helium-4.

Quantized Vortices
In a classical fluid, rotation is a continuous phenomenon. However, in superfluid helium-4,

rotation is quantized. When a container of superfluid helium is rotated, the superfluid

component remains stationary up to a certain critical angular velocity.[15] Above this velocity,

the superfluid forms a regular array of quantized vortices.[15][16] Each vortex consists of a

core of normal fluid with a radius on the order of angstroms, around which the superfluid

circulates with a quantized circulation, κ = h/m, where h is Planck's constant and m is the mass

of a helium-4 atom.[10][17]

Key Experimental Evidence and Protocols
The theoretical framework of superfluidity is supported by a wealth of experimental

observations. This section details the methodologies of several key experiments.
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Measurement of Heat Capacity and the Lambda
Transition
Objective: To measure the specific heat of liquid helium-4 as a function of temperature and

precisely determine the nature of the lambda transition.

Methodology:

A sample of liquid helium-4 is contained within a high-resolution calorimeter.

To minimize pressure gradients that can broaden the transition, experiments are often

conducted in a microgravity environment.[3][18]

A known amount of heat is supplied to the sample using a heater, and the resulting

temperature change is measured with high-precision thermometers.[14]

The heat capacity is calculated from the heat input and the temperature change.

Measurements are taken at progressively smaller temperature intervals as the lambda point

is approached to map out the characteristic sharp peak in the heat capacity.[1]

The Fountain Effect
Objective: To demonstrate the thermomechanical effect in superfluid helium-4, where a

temperature gradient drives a flow of the superfluid component.

Methodology:[8][19]

A glass tube with a wide lower section and a narrow upper section is used. The bottom of the

wide section is sealed with a porous plug (e.g., compacted fine ferric oxide powder) that only

allows the superfluid component to pass through.[8][20]

The apparatus is immersed in a bath of superfluid helium.

A heat source, such as an electrical resistor or a beam of light, is directed at the powder

inside the wide section of the tube.[8][19]
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The heating creates a local temperature increase, reducing the superfluid fraction in that

region. To re-establish equilibrium, the superfluid component from the surrounding bath flows

through the porous plug into the tube.[19]

This influx of superfluid forces the liquid inside the tube up and out of the narrow opening,

creating a fountain.[8][9] The height of the fountain is measured and correlated with the heat

input and the temperature difference.[8]
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Caption: Experimental Workflow for the Fountain Effect.
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Visualization of Quantized Vortices
Objective: To directly observe the formation and dynamics of quantized vortices in rotating

superfluid helium.

Methodology:[10][21]

Micron-sized particles of solid hydrogen or deuterium are introduced into the superfluid

helium.[6][10][21]

These tracer particles become trapped in the cores of the quantized vortices, where the

kinetic energy of the fluid is high.[10]

The superfluid is set into rotation.

A laser sheet illuminates the flow, and the motion of the trapped particles is recorded with a

high-speed camera.[16]

This particle tracking velocimetry (PTV) technique allows for the direct visualization of the

vortex lines and their interactions, such as reconnection.[10]

Measurement of Second Sound
Objective: To detect and measure the speed of second sound, a temperature/entropy wave

unique to superfluids.

Methodology:[22][23]

A resonant cavity is filled with superfluid helium.

A heater at one end of the cavity generates periodic temperature pulses.

A sensitive thermometer at the other end detects the arrival of these temperature waves.

The speed of second sound is determined by either measuring the time of flight of a pulse

over a known distance or by identifying the resonant frequencies of the cavity.[22]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.1312546111
https://pubmed.ncbi.nlm.nih.gov/16738652/
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.researchgate.net/publication/1747945_Visualization_of_Superfluid_Helium_Flow
https://www.pnas.org/doi/10.1073/pnas.1312546111
https://pubmed.ncbi.nlm.nih.gov/16738652/
https://www.pnas.org/doi/10.1073/pnas.1312546111
https://m.youtube.com/watch?v=cQMl9qouUOI
https://www.pnas.org/doi/10.1073/pnas.1312546111
https://web.pa.msu.edu/courses/2016spring/PHY451/Experiments/superfluidity/notes_chodosh_second_sound_in_helium_II.pdf
https://web.pa.msu.edu/courses/2016spring/PHY451/Experiments/superfluidity/guide_msu_superfluidity_second_sound.pdf
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://web.pa.msu.edu/courses/2016spring/PHY451/Experiments/superfluidity/notes_chodosh_second_sound_in_helium_II.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This experiment provides strong evidence for the two-fluid model, as second sound involves

the out-of-phase oscillation of the normal and superfluid components.

Quantitative Data
The following tables summarize key quantitative data for superfluid helium-4.

Thermodynamic Properties at the Lambda Transition
(Saturated Vapor Pressure)

Property Value Reference

Lambda Temperature (Tλ) 2.172 K [1][2]

Pressure at Tλ 5.04 kPa [18]

Specific Heat Critical Exponent

(α)
-0.0127 ± 0.0003 [3]

Ratio of Specific Heat

Coefficients (A+/A-)
1.053 ± 0.002 [3]

Properties of the Superfluid State
Property Value Conditions Reference

Quantum of

Circulation (κ)
9.97 x 10⁻⁸ m²/s [2]

Speed of Second

Sound
~20 m/s ~1.8 K [7]

Speed of Second

Sound
Approaches 0 m/s As T → Tλ [7]

Landau Critical

Velocity (calculated for

roton creation)

~60 m/s [24]

Density of Liquid

Helium-4
~125 kg/m ³

Zero pressure and

temperature
[1]
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Thermophysical Properties of Helium-4
Extensive tables of thermophysical properties, including density, specific heats, enthalpy,

entropy, and viscosity as functions of temperature and pressure, are available from the National

Institute of Standards and Technology (NIST).[4][13][15][25][26][27]

Theoretical Models
Landau's Criterion for Superfluidity
Landau's theory provides a microscopic explanation for the stability of superfluid flow. It states

that for a fluid flowing with velocity v, it is energetically unfavorable to create an elementary

excitation with momentum p and energy E(p) if the energy in the moving frame, E(p) + p·v, is

positive for all p. This leads to the Landau criterion for superfluidity: a dissipationless flow is

possible as long as the flow velocity is less than a critical velocity, vc = min(E(p)/p).[5][24][28]

[29] For superfluid helium-4, the critical velocity is determined by the slope of a line from the

origin to the roton minimum on the dispersion curve.

The Gross-Pitaevskii Equation
The Gross-Pitaevskii equation (GPE) is a mean-field theory that describes the ground state of a

quantum system of identical bosons, such as a Bose-Einstein condensate.[27][30] It is a non-

linear Schrödinger equation that accounts for the interactions between the atoms in the

condensate. The GPE has been successful in describing many properties of superfluid helium-

4, including the structure of quantized vortices.[31]
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Caption: Relationship between key theoretical models of superfluidity.

Conclusion
The study of superfluid helium-4 continues to be a vibrant area of research, offering profound

insights into macroscopic quantum phenomena. Its unique properties, stemming from the

principles of Bose-Einstein condensation and described by the two-fluid model, are well-

established through a variety of ingenious experiments. This guide has provided a

comprehensive overview of the quantum mechanics of superfluid helium-4, from its theoretical

underpinnings to its experimental verification. The presented data, protocols, and visualizations

are intended to serve as a valuable resource for researchers and professionals seeking a

deeper understanding of this fascinating quantum fluid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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